Cas no 1622291-66-0 ((R)-6-Neopentyl-2-(pyridin-2-ylmethoxy)-6,7-dihydropyrimido2,1-c1,4oxazin-4(9H)-one)

• Product Name: (R)-6-Neopentyl-2-(pyridin-2-ylmethoxy)-6,7-dihydropyrimido2,1-c1,4oxazin-4(9H)-one
• CAS No: 1622291-66-0
• MF: C₁₈H₂₃N₃O₃
• MW: 329.39352440834
• CID: 4767489
• Update Time: 2025-07-15

(R)-6-Neopentyl-2-(pyridin-2-ylmethoxy)-6,7-dihydropyrimido2,1-c1,4oxazin-4(9H)-one Chemical and Physical Properties

Names and Identifiers

• (R)-6-neopentyl-2-(pyridin-2-ylmethoxy)-6,7-dihydropyrimido[2,1-c][1,4]oxazin-4(9H)-one
• BDBM50240882
• (R)-6-Neopentyl-2-(pyridin-2-ylmethoxy)-6,7-dihydropyrimido2,1-c1,4oxazin-4(9H)-one

• Inchi： 1S/C18H23N3O3/c1-18(2,3)9-14-11-23-12-15-20-16(8-17(22)21(14)15)24-10-13-6-4-5-7-19-13/h4-8,14H,9-12H2,1-3H3/t14-/m1/s1
• InChI Key： QDIYOEYPJWXMRN-CQSZACIVSA-N
• SMILES： O1CC2=NC(=CC(N2[C@@H](C1)CC(C)(C)C)=O)OCC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 536
• XLogP3: 1.9
• Topological Polar Surface Area: 64

(R)-6-Neopentyl-2-(pyridin-2-ylmethoxy)-6,7-dihydropyrimido2,1-c1,4oxazin-4(9H)-one Security Information

• Storage Condition：(BD768219)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on (R)-6-Neopentyl-2-(pyridin-2-ylmethoxy)-6,7-dihydropyrimido2,1-c1,4oxazin-4(9H)-one

Chemical Profile of (R)-6-Neopentyl-2-(pyridin-2-ylmethoxy)-6,7-dihydropyrimido[2,1-c][1,4]oxazin-4(9H)-one (CAS No. 1622291-66-0)

The compound (R)-6-Neopentyl-2-(pyridin-2-ylmethoxy)-6,7-dihydropyrimido[2,1-c][1,4]oxazin-4(9H)-one, identified by its CAS number 1622291-66-0, represents a fascinating molecule in the realm of pharmaceutical chemistry. This heterocyclic compound belongs to a class of derivatives that have garnered significant attention due to their structural complexity and potential biological activities. The presence of multiple functional groups, including a neopentyl side chain, a pyridinylmethoxy substituent, and a dihydropyrimido[2,1-c][1,4]oxazine core, makes this compound a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural motif of (R)-6-Neopentyl-2-(pyridin-2-ylmethoxy)-6,7-dihydropyrimido[2,1-c][1,4]oxazin-4(9H)-one is particularly intriguing due to its ability to interact with biological targets in multiple ways. The dihydropyrimido[2,1-c][1,4]oxazine scaffold is known for its versatility in medicinal chemistry, often serving as a privileged structure in the development of bioactive molecules. This scaffold can engage with various enzymes and receptors, making it a valuable building block for designing novel therapeutic agents. The neopentyl group, on the other hand, contributes to the steric properties of the molecule, potentially influencing its binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of complex heterocyclic compounds. The synthesis of (R)-6-Neopentyl-2-(pyridin-2-ylmethoxy)-6,7-dihydropyrimido[2,1-c][1,4]oxazin-4(9H)-one exemplifies the advancements in this field. Researchers have employed innovative synthetic strategies to construct the intricate core structure efficiently and with high enantioselectivity. The use of chiral auxiliaries and catalysts has been particularly instrumental in achieving the desired stereochemical outcome for the (R) configuration of the neopentyl group.

The pyridinylmethoxy substituent in (R)-6-Neopentyl-2-(pyridin-2-ylmethoxy)-6,7-dihydropyrimido[2,1-c][1,4]oxazin-4(9H)-one adds another layer of complexity and functionality to the molecule. Pyridine derivatives are well-known for their ability to modulate biological pathways by acting as ligands for various targets. The methoxy group enhances the solubility and metabolic stability of the compound, making it more amenable for further pharmacological evaluation. This feature is particularly important in drug development pipelines where physicochemical properties play a crucial role in determining the efficacy and safety of potential therapeutics.

Current research trends indicate that compounds with similar structural features to (R)-6-Neopentyl-2-(pyridin-2-ylmethoxy)-6,7-dihydropyrimido[2,1-c][1,4]oxazin-4(9H)-one are being explored for their potential applications in treating various diseases. For instance, studies have shown that derivatives of this class can exhibit inhibitory activity against enzymes involved in cancer metabolism and inflammation pathways. These findings suggest that further investigation into the biological profile of this compound could uncover novel therapeutic opportunities.

Computational modeling and virtual screening have also played a pivotal role in understanding the interactions between (R)-6-Neopentyl-2-(pyridin-2-ylmethoxy)-6,7-dihydropyrimido[2,1-c][1,4]oxazin-4(9H)-one and its potential targets. These approaches have allowed researchers to predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments. By leveraging advanced computational tools alongside traditional synthetic methodologies, scientists are able to accelerate the discovery process significantly.

In summary, (R)-6-Neopentyl-2-(pyridin-2-ylmethoxy)-6,7-dihydropyrimido[2,1-c][1,4]oxazin-4(9H)-one (CAS No. 1622291-66-0) is a structurally complex and multifunctional molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemistry makes it an attractive candidate for further exploration in drug discovery. As our understanding of biological pathways continues to expand and synthetic methodologies advance， compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.